(2-chloro-4-fluorophenyl)(2-methyl-2,3-dihydro-1H-indol-1-yl)methanone

• IUPAC Name: (2-chloro-4-fluorophenyl)-(2-methyl-2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C16H13ClFNO/c1-10-8-11-4-2-3-5-15(11)19(10)16(20)13-7-6-12(18)9-14(13)17/h2-7,9-10H,8H2,1H3
• InChI Key: NIQVWPHFIIPEAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)C3=C(C=C(C=C3)F)Cl
• Molecular Formula: C16H13ClFNO
• Molecular Weight: 289.73 g/mol

Description

The compound “1-(2-chloro-4-fluorobenzoyl)-2-methylindoline” is a derivative of indoline, which is a heterocyclic compound consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The compound has a benzoyl group (a benzene ring attached to a carbonyl group) at the 1-position of the indoline ring, which is further substituted with chlorine and fluorine atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic (benzene) rings, a carbonyl group (C=O), and halogen atoms (chlorine and fluorine) attached to the benzene ring. The exact three-dimensional structure would depend on the specific spatial arrangement of these atoms and groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure and functional groups. For this compound, the presence of aromatic rings, a carbonyl group, and halogen atoms would likely influence its properties, such as its polarity, solubility, melting point, and boiling point.

Future Directions

The future research directions for this compound would depend on its potential applications. It could be of interest in the development of new pharmaceuticals or materials, or in the study of specific chemical reactions.